Cas no 1594653-45-8 (1-(iodomethyl)-1-(1,1,1-trifluoropropan-2-yl)oxycyclohexane)

• Product Name: 1-(iodomethyl)-1-(1,1,1-trifluoropropan-2-yl)oxycyclohexane
• CAS No: 1594653-45-8
• MF: C₁₀H₁₆F₃IO
• MW: 336.13312625885
• CID: 5925157
• PubChem ID: 114774557
• Update Time: 2025-10-31

1-(iodomethyl)-1-(1,1,1-trifluoropropan-2-yl)oxycyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(iodomethyl)-1-(1,1,1-trifluoropropan-2-yl)oxycyclohexane
• 1-(iodomethyl)-1-[(1,1,1-trifluoropropan-2-yl)oxy]cyclohexane
• EN300-1132773
• 1594653-45-8

• Inchi： 1S/C10H16F3IO/c1-8(10(11,12)13)15-9(7-14)5-3-2-4-6-9/h8H,2-7H2,1H3
• InChI Key： YOFKAOKYGKPRTI-UHFFFAOYSA-N
• SMILES： ICC1(CCCCC1)OC(C)C(F)(F)F

Computed Properties

• Exact Mass: 336.01980g/mol
• Monoisotopic Mass: 336.01980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(iodomethyl)-1-(1,1,1-trifluoropropan-2-yl)oxycyclohexane

Comprehensive Overview of 1-(Iodomethyl)-1-(1,1,1-trifluoropropan-2-yl)oxycyclohexane (CAS No. 1594653-45-8)

1-(Iodomethyl)-1-(1,1,1-trifluoropropan-2-yl)oxycyclohexane (CAS No. 1594653-45-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a cyclohexane ring substituted with an iodomethyl group and a 1,1,1-trifluoropropan-2-yloxy moiety, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in fluorinated compound synthesis, a hot topic in drug discovery and material science.

The presence of both iodine and trifluoromethyl groups in 1-(iodomethyl)-1-(1,1,1-trifluoropropan-2-yl)oxycyclohexane enables diverse reactivity, particularly in cross-coupling reactions and nucleophilic substitutions. This aligns with the growing demand for fluorinated building blocks in medicinal chemistry, as highlighted by recent trends in AI-driven drug design and green chemistry. Its CAS No. 1594653-45-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-impact research.

From a synthetic perspective, the cyclohexane backbone of this compound offers steric stability, while the iodomethyl group serves as a versatile handle for further functionalization. This dual functionality has sparked interest in click chemistry and bioorthogonal reactions, areas trending in bioconjugation studies. The compound’s trifluoropropoxy segment also contributes to lipophilicity, a critical factor in drug permeability optimization—a key focus in modern pharmaceutical development.

Analytical characterization of CAS No. 1594653-45-8 typically involves NMR spectroscopy (particularly ¹⁹F-NMR due to the trifluoromethyl group) and mass spectrometry. These techniques are essential for quality control, especially when the compound is used in high-throughput screening or precursor synthesis. Recent publications have emphasized its role in creating fluorinated analogs of bioactive molecules, addressing the demand for metabolically stable compounds in drug pipelines.

Environmental and handling considerations for 1-(iodomethyl)-1-(1,1,1-trifluoropropan-2-yl)oxycyclohexane follow standard protocols for organoiodine compounds. While not classified as hazardous under normal conditions, its stability under various pH conditions and thermal profiles are frequently studied parameters, as evidenced by queries in chemical safety databases. These studies are crucial for its application in continuous flow chemistry systems, an area gaining traction in industrial-scale synthesis.

The commercial availability of CAS No. 1594653-45-8 through specialty chemical suppliers has expanded its accessibility for academic research and industrial R&D. Its pricing and scalability are often discussed in forums related to cost-effective fluorination methods, reflecting the compound’s economic relevance. Patent analyses reveal its use in crop protection agents and PET radiopharmaceuticals, aligning with global interests in sustainable agriculture and diagnostic imaging.

Future prospects for 1-(iodomethyl)-1-(1,1,1-trifluoropropan-2-yl)oxycyclohexane include potential applications in metal-organic frameworks (MOFs) and fluorescent probes, given its structural adaptability. These directions resonate with current searches on advanced materials and molecular imaging, positioning this compound as a multifaceted tool in next-generation chemical innovation.